Cas no 3283-27-0 ( )

• Product Name: &nbsp
• CAS No: 3283-27-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 917324
• PubChem ID: 230421
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylidenebutanedioic acid
• 1-cyclohexylidene succinic acid
• 2-Cyclohexyliden-bernsteinsaeure
• AC1L5JH8
• AC1Q5R9J
• AG-J-05737
• AR-1E0975
• CTK1C4589
• Cyclohexyliden-bensteinsaeure
• Cyclohexylidenbernsteinsaeure
• Cyclohexyliden-bernsteinsaeure
• cyclohexylidene-succinic acid
• NSC25327
• 3283-27-0
• DTXSID50282278
• cyclohexylidenesuccinic acid
• NSC-25327
• .DELTA.1,.alpha.-Cyclohexanesuccinic acid
• DS-013183
•  

• Inchi： 1S/C10H14O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-6H2,(H,11,12)(H,13,14)
• InChI Key： OYFNXVPCXAXJGS-UHFFFAOYSA-N
• SMILES： OC(/C(/CC(=O)O)=C1/CCCCC/1)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.80640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives